Cas no 38380-85-7 (1-Bromo-4-cyclopropoxybenzene)

• Product Name: 1-Bromo-4-cyclopropoxybenzene
• CAS No: 38380-85-7
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD08461662
• CID: 1086048
• PubChem ID: 50998694
• Update Time: 2025-05-20

1-Bromo-4-cyclopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-cyclopropoxybenzene
• 1-bromo-4-(cyclopropyloxy)benzene
• 1-bromo-4-(cyclopropoxy)benzene
• 1-Bromo-4-cyclopropoxy-benzene
• Benzene, 1-bromo-4-(cyclopropyloxy)-
• p-bromophenyl cyclopropyl ether
• 1-Bromo-4-cyclopropyloxybenzene
• FOCLRODNGKLAOT-UHFFFAOYSA-N
• MB06312
• RP00020
• Y8943
• SCHEMBL835805
• 38380-85-7
• DTXSID70679343
• CS-0037584
• MFCD08461662
• J-504445
• DA-29630
• W16866
• EN300-142278
• AS-60128
• AKOS015835623

• MDL： MFCD08461662
• Inchi： 1S/C9H9BrO/c10-7-1-3-8(4-2-7)11-9-5-6-9/h1-4,9H,5-6H2
• InChI Key： FOCLRODNGKLAOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1CC1

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 259.9±13.0 °C at 760 mmHg
• Flash Point: 113.4±5.8 °C
• PSA: 9.23000
• LogP: 2.99030
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-4-cyclopropoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-4-cyclopropoxybenzene

Professional Introduction to 1-Bromo-4-cyclopropoxybenzene (CAS No. 38380-85-7)

1-Bromo-4-cyclopropoxybenzene, with the chemical formula C₆H₆BrO, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 38380-85-7, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The structural features of 1-Bromo-4-cyclopropoxybenzene, particularly the presence of both bromine and cyclopropyl groups, make it a valuable building block for further chemical modifications and functionalization.

The bromine substituent at the para position relative to the cyclopropoxy group enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery processes. Additionally, the cyclopropoxy moiety introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of subsequent transformations.

In recent years, 1-Bromo-4-cyclopropoxybenzene has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The cyclopropyl group, in particular, has been found to enhance binding affinity by occupying specific pockets within enzyme active sites, thereby improving drug efficacy.

Moreover, the bromine atom serves as a handle for further functionalization through palladium-catalyzed reactions. This allows for the introduction of diverse substituents at different positions on the aromatic ring, enabling the synthesis of libraries of compounds for high-throughput screening. Such approaches are increasingly employed in modern drug discovery pipelines to identify lead compounds with optimal pharmacokinetic profiles.

The pharmaceutical industry has also explored 1-Bromo-4-cyclopropoxybenzene as a precursor for developing antimicrobial agents. The structural motifs present in this compound can be modified to target bacterial enzymes or interfere with essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit potent activity against resistant strains of bacteria, highlighting the compound's significance in addressing emerging infectious diseases.

From a synthetic chemistry perspective, 1-Bromo-4-cyclopropoxybenzene exemplifies the importance of heterocyclic compounds in medicinal chemistry. The combination of bromine and cyclopropyl groups provides a rich platform for innovative synthetic strategies. Techniques such as halogen-metal exchange followed by lithiation and subsequent quenching with electrophiles have been utilized to construct more complex scaffolds derived from this intermediate.

Recent advances in computational chemistry have further enhanced the utility of 1-Bromo-4-cyclopropoxybenzene. Molecular modeling studies have helped predict the binding modes of its derivatives to biological targets, guiding rational drug design efforts. These computational approaches complement experimental work by providing insights into structure-activity relationships and optimizing lead optimization campaigns.

The versatility of 1-Bromo-4-cyclopropoxybenzene extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. The bromine atom also facilitates polymerization reactions, enabling the creation of novel polymeric materials with tailored properties.

In conclusion, 1-Bromo-4-cyclopropoxybenzene (CAS No. 38380-85-7) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features make it an indispensable tool in organic synthesis and pharmaceutical research, driving innovation in drug discovery and material science. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a cornerstone in modern chemical investigations.